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Introduction
Recombinant human insulin is a critical supplement in modern mammalian cell culture,

particularly in the context of serum-free and chemically defined media.[1][2] Its role extends

beyond glucose metabolism, acting as a potent growth factor that enhances cell proliferation,

viability, and productivity across a range of cell lines.[3][4] These application notes provide a

comprehensive guide to effectively utilize human insulin in your cell culture workflows,

summarize key quantitative data, and offer detailed protocols for assessing its impact.

Insulin's primary functions in cell culture include:

Promoting Cell Growth and Proliferation: Insulin stimulates cell division and increases cell

density.[3]

Enhancing Cell Viability: It helps in preventing apoptosis (programmed cell death), leading to

more robust and longer-lasting cultures.[2][3]

Boosting Protein and Viral Vector Production: Supplementation with insulin has been shown

to significantly increase the yield of recombinant proteins, such as monoclonal antibodies,

and viral vectors.[1][5][6]
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Facilitating Glucose Uptake and Metabolism: Insulin plays a crucial role in cellular energy

metabolism.[3]

Key Signaling Pathways Activated by Insulin
Insulin exerts its effects by binding to the insulin receptor on the cell surface, which triggers a

cascade of intracellular signaling events. The two primary pathways activated are the PI3K-Akt

and the MAPK/ERK pathways.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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